Cas no 1247918-10-0 (2-[(Ethylsulfanyl)methyl]pyrrolidine)

• Product Name: 2-[(Ethylsulfanyl)methyl]pyrrolidine
• CAS No: 1247918-10-0
• MF: C₇H₁₅NS
• MW: 145.26570057869
• MDL: MFCD16075915
• CID: 4770657
• PubChem ID: 57130317
• Update Time: 2026-02-26

2-[(Ethylsulfanyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[(ethylsulfanyl)methyl]pyrrolidine
• 2-[(Ethylsulfanyl)methyl]pyrrolidine

• MDL： MFCD16075915
• Inchi： 1S/C7H15NS/c1-2-9-6-7-4-3-5-8-7/h7-8H,2-6H2,1H3
• InChI Key： VTQNQOVLTIJFSH-UHFFFAOYSA-N
• SMILES： S(CC)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.3
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-[(Ethylsulfanyl)methyl]pyrrolidine

2-[(Ethylsulfanyl)methyl]pyrrolidine

The compound CAS No. 1247918-10-0, also known as 2-[(Ethylsulfanyl)methyl]pyrrolidine, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, with a unique substituent at the 2-position: an ethylsulfanyl group attached to a methyl chain. The structure of this molecule makes it a valuable compound for exploring various chemical reactions and applications.

Recent studies have highlighted the potential of 2-[(Ethylsulfanyl)methyl]pyrrolidine in drug discovery and development. Researchers have focused on its ability to act as a bioisostere or scaffold in medicinal chemistry. The sulfur atom in the ethylsulfanyl group introduces interesting electronic and steric properties, which can influence the molecule's interactions with biological targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential as a lead compound for anti-cancer drug development.

In terms of synthesis, CAS No. 1247918-10-0 can be prepared through various routes, including nucleophilic substitution and coupling reactions. One efficient method involves the reaction of pyrrolidine with an appropriate alkylating agent containing the ethylsulfanyl group. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields, making this approach more practical for large-scale production.

The physical properties of 2-[(Ethylsulfanyl)methyl]pyrrolidine are also worth noting. It has a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various organic reactions and formulations. Additionally, the compound exhibits moderate stability under physiological conditions, which is advantageous for its potential use in pharmaceutical applications.

From an environmental perspective, the biodegradability and toxicity of CAS No. 1247918-10-0 have been assessed in recent eco-toxicological studies. Results indicate that the compound is not highly toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 2-[(Ethylsulfanyl)methyl]pyrrolidine (CAS No. 1247918-10-0) is a versatile compound with promising applications in drug discovery, materials science, and organic synthesis. Its unique structure and properties make it an attractive candidate for further research and development across multiple disciplines.